Cas no 886932-06-5 (4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886932-06-5
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 5477558
• Update Time: 2025-05-19

4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethylsulfanyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C15H13N3O3S/c1-2-22-11-7-5-10(6-8-11)13(19)16-15-18-17-14(21-15)12-4-3-9-20-12/h3-9H,2H2,1H3,(H,16,18,19)
• InChI Key： DPXXHEWRLWZPME-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CO2)O1)(=O)C1=CC=C(SCC)C=C1

Additional information on 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886932-06-5)

The compound 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886932-06-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and furan moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use as a therapeutic agent.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against several kinase targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a preprint from BioRxiv (2024) reported that 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide effectively suppressed the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. These findings suggest its potential as a lead compound for developing new anticancer therapies.

Another significant aspect of recent research is the exploration of the compound's pharmacokinetic properties. A study in the European Journal of Pharmaceutical Sciences (2023) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and moderate plasma protein binding, which are encouraging for further preclinical development. However, the study also noted the need for structural modifications to enhance metabolic stability and reduce potential toxicity.

Beyond its direct therapeutic applications, 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide has also been studied for its role as a chemical probe. Researchers have utilized this compound to elucidate the biological functions of specific kinases and other molecular targets. A recent publication in ACS Chemical Biology (2024) described its use in identifying novel interactions within cellular signaling networks, further underscoring its versatility in both basic and applied research.

In conclusion, the latest research on 4-(ethylsulfanyl)-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 886932-06-5) highlights its multifaceted potential in drug discovery and chemical biology. While significant progress has been made in understanding its synthesis, biological activity, and pharmacokinetics, further studies are needed to fully exploit its therapeutic and investigative applications. Continued research in this area holds promise for the development of novel treatments for diseases such as cancer and inflammatory disorders.